Cas no 1021118-84-2 (N-(4-bromo-2-fluorophenyl)-2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]acetamide)

• Product Name: N-(4-bromo-2-fluorophenyl)-2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]acetamide
• CAS No: 1021118-84-2
• MF: C₁₉H₁₉BrF₂N₂O₃S
• MW: 473.331569910049
• CID: 5906474
• PubChem ID: 44015618
• Update Time: 2025-05-23

N-(4-bromo-2-fluorophenyl)-2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-2-fluorophenyl)-2-[1-(4-fluorophenyl)sulfonylpiperidin-2-yl]acetamide
• N-(4-bromo-2-fluorophenyl)-2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]acetamide
• 1021118-84-2
• AKOS024634223
• F2267-0692
• N-(4-bromo-2-fluorophenyl)-2-(1-((4-fluorophenyl)sulfonyl)piperidin-2-yl)acetamide

• Inchi： 1S/C19H19BrF2N2O3S/c20-13-4-9-18(17(22)11-13)23-19(25)12-15-3-1-2-10-24(15)28(26,27)16-7-5-14(21)6-8-16/h4-9,11,15H,1-3,10,12H2,(H,23,25)
• InChI Key： DROKNYZQBVFKTE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1F)(=O)CC1CCCCN1S(C1=CC=C(F)C=C1)(=O)=O

Computed Properties

• Exact Mass: 472.02678g/mol
• Monoisotopic Mass: 472.02678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-bromo-2-fluorophenyl)-2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]acetamide

Introduction to N-(4-bromo-2-fluorophenyl)-2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]acetamide (CAS No. 1021118-84-2)

N-(4-bromo-2-fluorophenyl)-2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1021118-84-2, represents a novel molecular entity with a unique structural framework that has been designed to exhibit specific pharmacological properties. The presence of multiple functional groups, including bromine, fluorine, and a sulfonyl group, contributes to its complex reactivity and potential biological activity.

The chemical structure of N-(4-bromo-2-fluorophenyl)-2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]acetamide incorporates a phenyl ring substituted with both bromine and fluorine atoms. These halogen atoms are strategically positioned to influence the compound's electronic properties and interactions with biological targets. The sulfonyl group attached to the piperidine ring further enhances the compound's potential for binding to specific enzymes or receptors, making it a promising candidate for drug development.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurological disorders. The structural features of N-(4-bromo-2-fluorophenyl)-2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]acetamide make it an attractive scaffold for designing molecules that can modulate biological pathways involved in these diseases. For instance, the piperidine moiety is a common pharmacophore in many drugs due to its ability to interact with biological targets in a specific manner.

The synthesis of N-(4-bromo-2-fluorophenyl)-2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the bromo and fluoro substituents on the phenyl ring typically requires halogenation reactions under controlled conditions. The subsequent attachment of the sulfonyl group to the piperidine ring involves nucleophilic substitution reactions, which must be carefully monitored to avoid side products.

The pharmacological evaluation of N-(4-bromo-2-fluorophenyl)-2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]acetamide has revealed several interesting properties. Initial in vitro studies have shown that this compound exhibits moderate activity against certain enzymes associated with cancer cell proliferation. The presence of the bromo and fluoro groups appears to enhance its binding affinity to these targets, suggesting that it may be a useful lead compound for further development.

In addition to its potential anticancer applications, N-(4-bromo-2-fluorophenyl)-2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]acetamide has also shown promise in preclinical models of inflammation. The compound's ability to modulate inflammatory pathways may make it a valuable therapeutic agent for conditions such as rheumatoid arthritis or inflammatory bowel disease. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.

The structural complexity of N-(4-bromo-2-fluorophenyl)-2-[1-(4-fluorobenzenesulfonyl)piperidin-2-yl]acetamide presents both challenges and opportunities for drug development. While the synthesis of this compound requires advanced organic chemistry techniques, its unique structural features offer significant potential for therapeutic applications. Continued research into this molecule and its derivatives is expected to yield novel treatments for various diseases.

The field of medicinal chemistry is constantly evolving, with new compounds being discovered and developed at a rapid pace. N-(4-bromo-2-fluorophenyl)-2-[1-(4-fluorobenzenesulfonyl)
piperidin-2-yl]acetamide represents one such innovation that holds great promise for addressing unmet medical needs. As research progresses, it is likely that this compound will play an important role in the development of new therapies for human diseases.